(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL

• Molecular Formula: C9H11BrFNO
• Molecular Weight: 248.09 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-bromo-3-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H11BrFNO/c10-7-2-1-6(5-8(7)11)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key: KVCZSGBWSGPJON-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@@H](CCO)N)F)Br
• Canonical SMILES: C1=CC(=C(C=C1C(CCO)N)F)Br

Description

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL is a chiral organic compound with significant potential in various scientific fields. This compound features a bromine and fluorine-substituted phenyl ring, an amino group, and a hydroxyl group, making it a versatile molecule for chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL typically involves the following steps:

Starting Material: The synthesis begins with a suitable precursor, such as 4-bromo-3-fluorobenzaldehyde.

Aldol Reaction: The precursor undergoes an aldol reaction with a chiral amine to introduce the amino group.

Reduction: The resulting intermediate is then reduced to form the desired (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions, such as:

Catalysts: Use of specific catalysts to enhance reaction efficiency.

Temperature and Pressure: Controlled temperature and pressure conditions to maximize yield.

Purification: Advanced purification techniques to obtain high-purity product.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the bromine or fluorine substituents.

Substitution: The amino group can participate in substitution reactions to form derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride for reduction reactions.

Substitution Reagents: Halogenating agents or nucleophiles for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dehalogenated products.

Substitution: Formation of various substituted derivatives.

Scientific Research Applications

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL has diverse applications in scientific research, including:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL: Similar structure with a chlorine substituent instead of bromine.

(3R)-3-Amino-3-(4-bromo-3-methylphenyl)propan-1-OL: Similar structure with a methyl substituent instead of fluorine.

Uniqueness

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL is unique due to its specific combination of bromine and fluorine substituents, which confer distinct chemical and biological properties compared to its analogs.

Biological Activity

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL, a chiral compound with the molecular formula C$_9$H$_{11}$BrFNO, has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including enzyme interactions, receptor binding, and potential therapeutic applications.

• Molecular Formula : C$_9$H$_{11}$BrFNO
• Molecular Weight : 248.09 g/mol
• CAS Number : 1212975-35-3

Biological Activity Overview

The biological activity of (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Its structural characteristics enable it to form hydrogen bonds and engage in hydrophobic interactions, which are crucial for modulating biological functions.

Enzyme Interactions

Research indicates that this compound exhibits significant interactions with several enzymes:

Enzyme Type	Activity	Reference
Cholinesterase	Inhibition
Cytochrome P450 (CYP)	Activation
Kinases	Modulation

In a study profiling various chemicals, (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL showed promising activity as an enzyme modulator, potentially influencing metabolic pathways relevant to drug metabolism and efficacy.

Receptor Binding

The compound's ability to bind to G protein-coupled receptors (GPCRs) has been explored, indicating its potential as a lead compound in drug development:

Receptor Type	Binding Affinity	Effect
Aminergic GPCRs	Moderate	Signal modulation
Other GPCRs	Variable	Diverse effects

Case Studies and Research Findings

Several studies have investigated the biological implications of this compound:

• Antimicrobial Activity : Preliminary studies suggest that (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL may exhibit antibacterial properties against certain strains of bacteria, which could be relevant in developing new antibiotics.
• Neuroprotective Effects : Research has indicated potential neuroprotective effects through cholinesterase inhibition, which could have implications for treating neurodegenerative diseases like Alzheimer's.

Synthesis and Applications

The synthesis of (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propan-1-OL typically involves multi-step organic reactions. Common reagents include sodium borohydride for reduction processes and potassium permanganate for oxidation.

The compound's applications extend beyond research into potential therapeutic uses in:

• Drug Development : As a candidate for new pharmacological agents targeting specific diseases.
• Biochemical Research : In studies examining enzyme kinetics and receptor signaling pathways.